Cas no 5935-18-2 (Octane, 1-bromo-2-methoxy-)
Octane, 1-bromo-2-methoxy- structure
Product Name:Octane, 1-bromo-2-methoxy-
CAS No:5935-18-2
MF:C9H19BrO
MW:223.150562524796
CID:339026
PubChem ID:71442994
Update Time:2025-04-19
Octane, 1-bromo-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 1-bromo-2-methoxy-
- 1-bromo-2-methoxyoctane
- DTXSID50851842
- 5935-18-2
-
- Inchi: 1S/C9H19BrO/c1-3-4-5-6-7-9(8-10)11-2/h9H,3-8H2,1-2H3
- InChI Key: CFUDJOFJYAENLS-UHFFFAOYSA-N
- SMILES: BrCC(CCCCCC)OC
Computed Properties
- Exact Mass: 222.06197
- Monoisotopic Mass: 222.06193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 76
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Octane, 1-bromo-2-methoxy- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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